Cas no 58142-46-4 (4-Bromo-5-nitroisoquinoline)

• Product Name: 4-Bromo-5-nitroisoquinoline
• CAS No: 58142-46-4
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD00234471
• CID: 889926
• PubChem ID: 271280
• Update Time: 2025-07-24

4-Bromo-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitroisoquinoline
• 4-Bromo-5-nitro-isoquinoline
• isoquinoline, 4-bromo-5-nitro-
• (4-bromo-5-nitroisoquinoline )
• 4-Brom-5-nitro-isochinolin
• 5-nitro-4-bromoisoquinoline
• JAYGEXFKJUWRML-UHFFFAOYSA-N
• NSC114746
• 4-Bromo-5-nitroi-soquinoline
• SBB101200
• AB0006901
• Y5811
• AKOS022172776
• DB-072432
• EN300-75823
• SY076307
• SB37784
• AC-907/25004849
• SCHEMBL3672996
• DS-17109
• DB-082507
• 58142-46-4
• MFCD00234471
• DTXSID80297214
• NSC-114746
• CS-0041421

• MDL： MFCD00234471
• Inchi： 1S/C9H5BrN2O2/c10-7-5-11-4-6-2-1-3-8(9(6)7)12(13)14/h1-5H
• InChI Key： JAYGEXFKJUWRML-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=CC=C(C=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95300
• Monoisotopic Mass: 251.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.747
• Boiling Point: 379.9°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.707
• PSA: 58.71000
• LogP: 3.42870

4-Bromo-5-nitroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-Bromo-5-nitroisoquinoline

Recent Advances in the Study of 4-Bromo-5-nitroisoquinoline (CAS: 58142-46-4) and Its Applications in Chemical Biology and Medicine

4-Bromo-5-nitroisoquinoline (CAS: 58142-46-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. As a key intermediate, it serves as a building block for the synthesis of various biologically active molecules, including potential drug candidates. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 4-Bromo-5-nitroisoquinoline in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound to design and synthesize selective kinase inhibitors, demonstrating promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 4-Bromo-5-nitroisoquinoline, which exhibited potent inhibitory activity against specific cancer-related kinases.

In addition to its role in kinase inhibition, 4-Bromo-5-nitroisoquinoline has also been explored as a scaffold for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel analogs with enhanced antibacterial and antifungal properties. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance, a pressing issue in global health.

The synthetic pathways for 4-Bromo-5-nitroisoquinoline have also seen significant improvements. Advances in green chemistry and catalytic methods have enabled more efficient and environmentally friendly production of this compound. For example, a 2022 publication in Organic Process Research & Development described a novel catalytic system that reduces the need for hazardous reagents and minimizes waste generation during synthesis. Such innovations not only enhance the scalability of production but also align with the increasing demand for sustainable chemical processes.

Looking ahead, the potential applications of 4-Bromo-5-nitroisoquinoline in drug discovery and development are vast. Ongoing research is exploring its utility in targeted therapies, particularly in the context of personalized medicine. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its derivatives for improved efficacy and reduced toxicity. As the field continues to evolve, 4-Bromo-5-nitroisoquinoline is poised to remain a valuable tool for researchers and a promising candidate for future therapeutic innovations.